9-[(5-methylisoxazol-3-yl)carbonyl]-1-oxa-9-azaspiro[5.5]undecan-5-ol

• IUPAC Name: (5-hydroxy-1-oxa-9-azaspiro[5.5]undecan-9-yl)-(5-methyl-1,2-oxazol-3-yl)methanone
• InChI: InChI=1S/C14H20N2O4/c1-10-9-11(15-20-10)13(18)16-6-4-14(5-7-16)12(17)3-2-8-19-14/h9,12,17H,2-8H2,1H3
• InChI Key: PSQPYVXIXBNQAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N2CCC3(CC2)C(CCCO3)O
• Molecular Formula: C14H20N2O4
• Molecular Weight: 280.32 g/mol

Description

9-[(5-methylisoxazol-3-yl)carbonyl]-1-oxa-9-azaspiro[5.5]undecan-5-ol is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of spirocyclic compounds and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 9-[(5-methylisoxazol-3-yl)carbonyl]-1-oxa-9-azaspiro[5.5]undecan-5-ol is not fully understood. However, it has been suggested that this compound acts as a modulator of the cholinergic system, which is involved in cognitive processes. It has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
Studies have shown that 9-[(5-methylisoxazol-3-yl)carbonyl]-1-oxa-9-azaspiro[5.5]undecan-5-ol has various biochemical and physiological effects. It has been shown to improve cognitive function, reduce inflammation, and inhibit cancer cell growth. However, more research is needed to fully understand the effects of this compound on the human body.

Advantages and Limitations for Lab Experiments

One of the advantages of using 9-[(5-methylisoxazol-3-yl)carbonyl]-1-oxa-9-azaspiro[5.5]undecan-5-ol in lab experiments is its high potency and selectivity. This compound has been shown to have a low toxicity profile, making it a suitable candidate for further research. However, one of the limitations of using this compound is its limited solubility in water, which can affect its bioavailability.

Future Directions

There are several future directions for the research on 9-[(5-methylisoxazol-3-yl)carbonyl]-1-oxa-9-azaspiro[5.5]undecan-5-ol. One of the areas of research is the development of more efficient synthesis methods for this compound. Another area of research is the investigation of its potential therapeutic applications in other diseases such as multiple sclerosis and epilepsy. Further studies are also needed to fully understand the mechanism of action and the biochemical and physiological effects of this compound.
Conclusion:
In conclusion, 9-[(5-methylisoxazol-3-yl)carbonyl]-1-oxa-9-azaspiro[5.5]undecan-5-ol is a novel compound that has shown promising results in the treatment of various neurological disorders, inflammation, and cancer. Its high potency and selectivity make it a suitable candidate for further research. However, more studies are needed to fully understand its mechanism of action and the effects on the human body. The development of more efficient synthesis methods and the investigation of its potential therapeutic applications in other diseases are also areas of future research.

Synthesis Methods

The synthesis of 9-[(5-methylisoxazol-3-yl)carbonyl]-1-oxa-9-azaspiro[5.5]undecan-5-ol has been reported in the literature using different methods. One of the most common methods involves the reaction of 5-methylisoxazole-3-carboxylic acid with 1,6-diaminohexane in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting product is then subjected to cyclization with paraformaldehyde to yield the desired compound.

Scientific Research Applications

The potential therapeutic applications of 9-[(5-methylisoxazol-3-yl)carbonyl]-1-oxa-9-azaspiro[5.5]undecan-5-ol have been investigated in various scientific studies. This compound has shown promising results in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. It has also exhibited anti-inflammatory and anti-cancer activities.